Cas no 1311198-39-6 (ethyl 4-(difluoroMethoxy)-3-hydroxybenzoate)

• Product Name: ethyl 4-(difluoroMethoxy)-3-hydroxybenzoate
• CAS No: 1311198-39-6
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 2679068
• Update Time: 2023-11-19

ethyl 4-(difluoroMethoxy)-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethoxy)-3-hydroxybenzoate
• CID 125496568
• Benzoic acid, 4-(difluoromethoxy)-3-hydroxy-, ethyl ester
• ethyl 4-(difluoroMethoxy)-3-hydroxybenzoate

• Inchi： 1S/C10H10F2O4/c1-2-15-9(14)6-3-4-8(7(13)5-6)16-10(11)12/h3-5,10,13H,2H2,1H3
• InChI Key： FZKWVCUVCMZSEU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OCC)=CC=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±37.0 °C(Predicted)
• pka: 7.80±0.35(Predicted)